Cas no 1822491-29-1 (2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid
• CAS No: 1822491-29-1
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 4708449
• Update Time: 2025-06-13

2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid

• Inchi： 1S/C16H19NO6/c1-22-15(20)13-7-12(8-14(18)19)9-17(13)16(21)23-10-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3,(H,18,19)
• InChI Key： NOIYBAADJAJVRD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CC(=O)O)CN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 446
• Topological Polar Surface Area: 93.1

Additional information on 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid

Introduction to 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid (CAS No. 1822491-29-1)

2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid (CAS No. 1822491-29-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine with a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid features a pyrrolidine ring substituted with a benzyloxycarbonyl group at the 1-position, a methoxycarbonyl group at the 5-position, and an acetic acid moiety attached to the 3-position. These functional groups confer specific chemical properties and reactivity patterns, making the compound suitable for a wide range of applications in drug discovery and development.

In recent years, the study of 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid has been driven by its potential as a building block for the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules designed to mimic the structure and function of peptides, often with improved pharmacological properties such as enhanced stability, reduced immunogenicity, and better bioavailability. The presence of the benzyloxycarbonyl group in this compound provides a protective mechanism for the amino group, which can be selectively deprotected under mild conditions, allowing for controlled synthesis steps in multi-step reactions.

The methoxycarbonyl group in 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid adds further versatility to its chemical profile. This group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid, which can then participate in various coupling reactions to form amides or esters. This property makes the compound an attractive starting material for the synthesis of peptides and other biologically active molecules.

The acetic acid moiety at the 3-position of the pyrrolidine ring provides an additional functional handle for further chemical modification. This group can be esterified or amidated to introduce new functionalities or linkers, which can be crucial for optimizing the pharmacokinetic properties of the final product. The ability to fine-tune these properties through chemical modification is particularly important in drug design, where subtle changes in molecular structure can have significant impacts on efficacy and safety.

In terms of synthetic accessibility, 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid can be prepared through a series of well-established organic reactions. One common approach involves the condensation of a protected pyrrolidine derivative with an appropriate acylating agent followed by selective deprotection and further functionalization steps. The use of mild and efficient reaction conditions ensures high yields and purity, making this compound readily available for research purposes.

The biological activity of 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid has been explored in several studies. Initial investigations have focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has shown promise as an inhibitor of proteases, which are key targets in the treatment of various diseases including cancer and viral infections. The ability to selectively target these enzymes without affecting other cellular processes is crucial for developing safe and effective therapeutic agents.

Beyond its direct biological activity, 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid has also been used as a scaffold for the design of prodrugs. Prodrugs are inactive precursors that are converted into their active forms within the body through metabolic processes. By incorporating this compound into prodrug designs, researchers aim to improve drug delivery and reduce side effects associated with conventional therapies. The flexibility offered by its functional groups allows for the introduction of cleavable linkers that can be tailored to specific biological environments.

In conclusion, 2-(1-((Benzyloxy)carbonyl)-5-(methoxycarbonyl)pyrrolidin-3-yl)acetic acid (CAS No. 1822491-29-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides multiple points for chemical modification, making it an ideal starting material for the synthesis of peptidomimetics and other bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.